Cas no 2229464-48-4 (1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-ol
• CAS No: 2229464-48-4
• MF: C₁₁H₁₂BrFO
• MW: 259.114786148071
• CID: 5866184
• PubChem ID: 165782703
• Update Time: 2025-10-30

1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-ol
• EN300-1924624
• 2229464-48-4
• 1-[2-(2-bromo-4-fluorophenyl)ethyl]cyclopropan-1-ol

• Inchi： 1S/C11H12BrFO/c12-10-7-9(13)2-1-8(10)3-4-11(14)5-6-11/h1-2,7,14H,3-6H2
• InChI Key： ZZMZAWIAPSMRDC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCC1(CC1)O)F

Computed Properties

• Exact Mass: 258.00556g/mol
• Monoisotopic Mass: 258.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-ol

Introduction to 1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-ol (CAS No. 2229464-48-4)

1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-ol (CAS No. 2229464-48-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a substituted phenyl group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for the treatment of neurological disorders and cancer.

The chemical structure of 1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-ol is composed of a cyclopropane ring attached to an ethyl group, which is further substituted with a 2-bromo-4-fluorophenyl moiety. The presence of the bromine and fluorine atoms imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the pharmacological properties of 1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-ol. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and antiproliferative activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and cell proliferation, such as the NF-κB pathway and the MAPK pathway.

In addition to its potential therapeutic applications, 1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-ol has been studied for its mechanism of action. Studies have demonstrated that this compound can selectively bind to specific protein targets, thereby inhibiting their function. For example, it has been shown to inhibit the activity of certain kinases, which are enzymes involved in cellular signaling processes. This selective inhibition is crucial for developing drugs with high efficacy and low toxicity.

The synthesis of 1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-ol has also been a focus of recent research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the use of transition-metal-catalyzed cross-coupling reactions, which allow for the precise construction of the desired molecular framework. These synthetic strategies not only enhance the yield and purity of the final product but also reduce the environmental impact associated with chemical synthesis.

In terms of pharmacokinetics, studies have shown that 1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-ol exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been found to have good oral bioavailability and a long half-life, making it suitable for chronic administration in therapeutic settings. Additionally, its low toxicity profile further supports its potential as a safe and effective drug candidate.

The clinical relevance of 1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-ol is underscored by ongoing clinical trials evaluating its efficacy in treating various diseases. For example, Phase I clinical trials have demonstrated promising results in patients with advanced solid tumors, where the compound showed significant antitumor activity with minimal side effects. These findings have paved the way for further clinical development and potential market approval.

In conclusion, 1-2-(2-bromo-4-fluorophenyl)ethylcyclopropan-1-ol (CAS No. 2229464-48-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, pharmacological properties, and favorable pharmacokinetic profile make it an attractive candidate for further investigation and development as a novel therapeutic agent. As research continues to advance, it is likely that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.